Cas no 1251693-32-9 (N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251693-32-9
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 6216417
• PubChem ID: 49665003
• Update Time: 2025-05-22

N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• N-[(3-chlorophenyl)methyl]-N-(3,5-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(3-chlorobenzyl)-N-(3,5-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• F3406-7362
• AKOS021889998
• 1251693-32-9
• CHEMBL4533828

• Inchi： 1S/C21H19ClN4O2S/c1-15-9-16(2)11-19(10-15)26(13-17-5-3-6-18(22)12-17)29(27,28)20-7-4-8-25-14-23-24-21(20)25/h3-12,14H,13H2,1-2H3
• InChI Key： SOBLVUDKRZJLIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C1C=C(C)C=C(C)C=1)S(C1=CC=CN2C=NN=C21)(=O)=O

Computed Properties

• Exact Mass: 426.0917247g/mol
• Monoisotopic Mass: 426.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Comprehensive Overview of N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251693-32-9)

N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251693-32-9) is a specialized sulfonamide derivative with a unique triazolopyridine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in targeted drug design and enzyme inhibition. The molecular architecture combines a chlorophenyl moiety with a dimethylphenyl group, creating a sterically hindered yet pharmacologically active scaffold. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide has surged, driven by advancements in computational chemistry and AI-assisted drug discovery. This compound's sulfonamide group is a key feature, often associated with bioavailability enhancement and metabolic stability in medicinal chemistry. Its CAS No. 1251693-32-9 serves as a critical identifier for regulatory compliance and patent literature searches, making it a focal point for intellectual property discussions in the life sciences sector.

The triazolopyridine core of this compound aligns with current trends in fragment-based drug design (FBDD), a strategy that optimizes small molecular fragments for high-affinity binding. Scientists are exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the rising prevalence of precision medicine approaches. Additionally, its chlorophenyl and dimethylphenyl substituents contribute to lipophilicity, a property highly valued in blood-brain barrier penetration studies for neurological disorders.

From a synthetic chemistry perspective, CAS No. 1251693-32-9 represents a challenge in regioselective functionalization due to its multiple reactive sites. Recent publications highlight innovative microwave-assisted synthesis techniques to improve yield and purity. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste during production—a topic increasingly searched in sustainable pharmaceutical manufacturing forums.

The compound’s nomenclature—N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide—may appear complex, but each segment reflects critical molecular descriptors used in cheminformatics databases. This aligns with the growing use of machine learning in chemical data mining, where precise naming conventions enable accurate QSAR modeling. As interest in AI-driven compound optimization grows, such detailed identifiers become indispensable for high-throughput screening workflows.

In conclusion, N-(3-chlorophenyl)methyl-N-(3,5-dimethylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251693-32-9) exemplifies the intersection of traditional medicinal chemistry and cutting-edge technology. Its multifaceted applications—from drug discovery to material science—make it a compelling subject for ongoing research, particularly in an era dominated by personalized therapeutics and computational biology.